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Compound of Interest

Compound Name: Ethyl-Beta-D-glucuronide-D5

Cat. No.: B1140217

For researchers and laboratory professionals, the proper disposal of chemical reagents is a
critical component of laboratory safety and environmental responsibility. This guide provides
detailed procedures for the safe disposal of Ethyl-Beta-D-glucuronide-D5, a deuterated
internal standard used in the quantification of ethyl glucuronide, a biomarker for alcohol
consumption.

The correct disposal method for Ethyl-Beta-D-glucuronide-D5 is contingent on its physical
state: as a pure, solid compound or as a solution in a solvent, typically methanol. Each form
has distinct safety considerations and disposal protocols.

Disposal of Solid Ethyl-Beta-D-glucuronide-D5

The pure, solid form of Ethyl-Beta-D-glucuronide-D5 is not classified as a hazardous
substance according to the Globally Harmonized System (GHS) of Classification and Labelling
of Chemicals.[1] However, prudent laboratory practice dictates that it should not be disposed of
as common household waste.

Key Safety and Disposal Information:
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Characteristic Solid Ethyl-Beta-D-glucuronide-D5
GHS Classification Not classified as hazardous|[1]
NFPA Ratings Health: O, Fire: O, Reactivity: O[1]

Standard laboratory attire (lab coat, gloves,

Personal Protective Equipment (PPE)
safety glasses)

Primary Disposal Concern Environmental contamination

Dispose of as chemical waste in accordance
Recommended Disposal with local, state, and federal regulations. Do not

allow to enter sewers or waterways.[1]

Disposal Workflow for Solid Form:

(Start: Solid Ethyl-Beta-D-glucuronide-D5 Waste)

'

(Collect in a designated, labeled waste containe)

'

(Consult Institutional EHS Guidelines and Local Regulations)

'

(Transfer to a licensed chemical waste disposal facility)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://cdn.caymanchem.com/cdn/msds/22273m.pdf
https://cdn.caymanchem.com/cdn/msds/22273m.pdf
https://cdn.caymanchem.com/cdn/msds/22273m.pdf
https://www.benchchem.com/product/b1140217?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Caption: Disposal workflow for solid Ethyl-Beta-D-glucuronide-D5.

Disposal of Ethyl-Beta-D-glucuronide-D5 in Solution
(Methanol)

Ethyl-Beta-D-glucuronide-D5 is frequently supplied as a certified reference material dissolved
in methanol, typically at a concentration of 1.0 mg/mL.[2] In this form, the hazardous properties
of the solvent, methanol, dictate the disposal procedure. Methanol is a highly flammable liquid
and is toxic if swallowed, in contact with skin, or if inhaled.[3]

Key Safety and Disposal Information for Methanol Solutions:

Characteristic Ethyl-Beta-D-glucuronide-D5 in Methanol

Flammable Liquid (Category 2), Acute Toxicity
GHS Classification (Category 3), Specific Target Organ Toxicity
(Category 1)[3]

H225: Highly flammable liquid and vapour.
H301+H311+H331: Toxic if swallowed, in

contact with skin or if inhaled. H370: Causes

Hazard Statements

damage to organs.[3]

Chemical-resistant gloves, safety goggles with
Personal Protective Equipment (PPE) side shields, flame-retardant lab coat, use in a

well-ventilated area or fume hood.

Primary Disposal Concern Flammability and Toxicity

Collect in a designated hazardous waste

container for flammable liquids. The container
Recommended Disposal must be properly labeled and kept closed.

Arrange for pickup by a licensed hazardous

waste disposal service.

Disposal Workflow for Methanol Solution:
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(Start: Waste solution in MethanoD

'

(Collect in a designated, labeled, sealed container for flammable quuid9

'

(Store in a cool, well-ventilated area away from ignition sources)

'

(Contact Environmental Health & Safety (EHS) for pickua

Click to download full resolution via product page

Caption: Disposal workflow for Ethyl-Beta-D-glucuronide-D5 in methanol.

Experimental Protocols Referenced in Safety Data
Sheets

The safety data sheets do not contain experimental protocols but rather provide safety and
handling information. The product is intended for use as an internal standard in analytical
methods such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid
Chromatography-Mass Spectrometry (LC-MS) for the quantification of ethyl glucuronide.[4]

Summary of Disposal Procedures
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Form Hazard Classification Key Disposal Step

Collect in a labeled chemical

waste container and dispose of

Solid Not hazardous[1] ) o
according to institutional and
local regulations.[1]

Collect in a labeled, sealed
Flammable Liquid, Acute hazardous waste container for

Solution in Methanol o o
Toxicity[3] flammable liquids and arrange

for professional disposal.

It is imperative to always consult your institution's Environmental Health and Safety (EHS)
department for specific guidance on chemical waste disposal, as regulations can vary. Proper
disposal not only ensures the safety of laboratory personnel but also protects the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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